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Compound of Interest

Compound Name: 5-Acetylsalicylic acid

Cat. No.: B080559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 5-Acetylsalicylic
acid (Aspirin) in various solvents. The information contained herein is intended to support

research, development, and formulation activities by providing key data and standardized

methodologies.

Introduction
5-Acetylsalicylic acid, a widely used non-steroidal anti-inflammatory drug (NSAID), exhibits a

solubility profile that is critical for its absorption, formulation, and bioavailability.[1] Its solubility

is influenced by the physicochemical properties of the solvent, temperature, and the pH of the

medium. Understanding these solubility characteristics is paramount for the development of

effective oral and parenteral dosage forms. This guide consolidates available solubility data

and outlines a general experimental protocol for its determination.

Quantitative Solubility Data
The solubility of 5-Acetylsalicylic acid has been determined in a range of common solvents.

The following table summarizes the available quantitative data for easy comparison.
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Solvent Temperature (°C) Solubility

Water 20 3 mg/mL

Water 25 3.3 g/L[2][3]

Water 25 ~3 mg/mL[4]

Water 37 10 mg/mL[3][4]

Ethanol Not Specified 50 mg/mL[4]

Ethanol Not Specified 200 mg/mL[5]

Ethanol Not Specified Soluble (1 in 5)[2]

Dimethyl Sulfoxide (DMSO) 25 36 mg/mL[6]

Dimethyl Sulfoxide (DMSO) Not Specified 41 mg/mL[1]

Acetone Not Specified Soluble

Diethyl Ether Not Specified Soluble

Chloroform Not Specified Soluble[2]

Propylene Glycol Not Specified Poorly soluble

PBS (pH 7.2) Not Specified ~2.7 mg/mL[1]

Dimethylformamide Not Specified 30 mg/mL[1]

Sodium Hydroxide Solution Not Specified
Soluble (with decomposition)

[2]

Sodium Carbonate Solution Not Specified
Soluble (with decomposition)

[2]

Note: Solubility values can vary slightly due to experimental conditions and batch-to-batch

variations of the compound.[6]

Experimental Protocols for Solubility Determination
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The determination of solubility is a fundamental experimental procedure in chemical and

pharmaceutical sciences. A general protocol for determining the solubility of a solid compound

like 5-Acetylsalicylic acid in a given solvent is outlined below. This method is based on the

principle of creating a saturated solution and then quantifying the dissolved solute.

Objective: To determine the equilibrium solubility of 5-Acetylsalicylic acid in a specific solvent

at a controlled temperature.

Materials:

5-Acetylsalicylic acid (high purity)

Solvent of interest (analytical grade)

Thermostatically controlled shaker or water bath

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Analytical balance

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system or a UV-Vis Spectrophotometer

for quantification

Procedure:

Preparation of Supersaturated Solution: An excess amount of 5-Acetylsalicylic acid is

added to a known volume of the solvent in a sealed container (e.g., a screw-capped vial or

flask). This ensures that the solution becomes saturated and undissolved solid remains.

Equilibration: The container is placed in a thermostatically controlled shaker or water bath set

to the desired temperature. The mixture is agitated for a sufficient period to ensure that

equilibrium is reached. The time required for equilibration can vary depending on the solvent

and should be determined experimentally (e.g., by taking measurements at different time

points until the concentration of the solute in the solution remains constant).
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Phase Separation: Once equilibrium is achieved, the undissolved solid is allowed to settle. A

sample of the supernatant is then carefully withdrawn. It is crucial to avoid disturbing the

sediment.

Filtration: The withdrawn sample is immediately filtered through a membrane filter (e.g., 0.45

µm) that is compatible with the solvent to remove any undissolved microparticles. The

filtration step should be performed quickly to minimize any temperature changes that could

affect solubility.

Quantification: A known volume of the clear filtrate is accurately diluted with a suitable

solvent. The concentration of 5-Acetylsalicylic acid in the diluted sample is then determined

using a validated analytical method, such as HPLC or UV-Vis spectrophotometry.

Calculation: The solubility is calculated from the measured concentration and the dilution

factor, and is typically expressed in units of mg/mL or g/L.

Considerations:

For aqueous solutions, the pH should be measured and controlled as it can significantly

impact the solubility of acidic compounds like 5-Acetylsalicylic acid.

The stability of 5-Acetylsalicylic acid in the chosen solvent should be considered, as it can

hydrolyze to salicylic acid and acetic acid, particularly in aqueous solutions with a pH greater

than 7.4.[1]

Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of 5-Acetylsalicylic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b080559?utm_src=pdf-body
https://www.benchchem.com/product/b080559?utm_src=pdf-body
https://www.benchchem.com/product/b080559?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/70260.pdf
https://www.benchchem.com/product/b080559?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Supersaturated Solution
(Excess 5-ASA in Solvent)

1

Equilibrate at Constant Temperature
(e.g., Shaking Water Bath)

2

Phase Separation
(Allow solid to settle)

3

Filter Supernatant

4

Quantify Concentration
(e.g., HPLC, UV-Vis)

5

Calculate Solubility

6

End

7

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b080559?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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